Cas no 24755-74-6 (5H-Dibenzo[a,d]cyclohepten-5-ol,10,11-dihydro-5-(2-propen-1-yl)-)
24755-74-6 structure
Product Name:5H-Dibenzo[a,d]cyclohepten-5-ol,10,11-dihydro-5-(2-propen-1-yl)-
5H-Dibenzo[a,d]cyclohepten-5-ol,10,11-dihydro-5-(2-propen-1-yl)- Chemical and Physical Properties
Names and Identifiers
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- 5H-Dibenzo[a,d]cyclohepten-5-ol,10,11-dihydro-5-(2-propen-1-yl)-
- 11-prop-2-enyl-5,6-dihydrodibenzo[1,2-a:1',2'-e][7]annulen-11-ol
- 5-(prop-2-en-1-yl)-10,11-dihydro-5H-dibenzo[a,d][7]annulen-5-ol
- 5-Allyl-10,11-dihydro-5H-dibenzo(a,d)cyclohepten-5-ol
- EINECS 246-446-1
- 24755-74-6
- NS00027730
- NRNAOONGDDGGHL-UHFFFAOYSA-N
- 5-allyl-5-hydroxy-10,11-dihydro-5H-dibenzo[a,d]cycloheptene
- DTXSID90179476
- SCHEMBL10952661
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- Inchi: 1S/C18H18O/c1-2-13-18(19)16-9-5-3-7-14(16)11-12-15-8-4-6-10-17(15)18/h2-10,19H,1,11-13H2
- InChI Key: NRNAOONGDDGGHL-UHFFFAOYSA-N
- SMILES: OC1(CC=C)C2C=CC=CC=2CCC2C=CC=CC1=2
Computed Properties
- Exact Mass: 250.13584
- Monoisotopic Mass: 250.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
5H-Dibenzo[a,d]cyclohepten-5-ol,10,11-dihydro-5-(2-propen-1-yl)- Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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